Cas no 1334373-69-1 (4-ethyl-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzene-1-sulfonamide)

• Product Name: 4-ethyl-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzene-1-sulfonamide
• CAS No: 1334373-69-1
• MF: C₁₃H₂₁NO₄S
• MW: 287.375142812729
• CID: 5757840
• PubChem ID: 56724253
• Update Time: 2025-05-23

4-ethyl-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS024528717
• 1334373-69-1
• 4-ethyl-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzene-1-sulfonamide
• 4-ethyl-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzenesulfonamide
• F5972-0022

• Inchi： 1S/C13H21NO4S/c1-4-11-5-7-12(8-6-11)19(16,17)14-9-13(2,15)10-18-3/h5-8,14-15H,4,9-10H2,1-3H3
• InChI Key： SGCRPCXTAHKRNF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC)=CC=1)(NCC(C)(COC)O)(=O)=O

Computed Properties

• Exact Mass: 287.11912932g/mol
• Monoisotopic Mass: 287.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84Ų

Additional information on 4-ethyl-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzene-1-sulfonamide

4-Ethyl-N-(2-Hydroxy-3-Methoxy-2-Methylpropyl)Benzene-1-Sulfonamide (CAS No. 1334373-69-1)

The compound 4-Ethyl-N-(2-Hydroxy-3-Methoxy-2-Methylpropyl)Benzene-1-Sulfonamide, identified by the CAS number 1334373-69-1, is a highly specialized organic chemical with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound belongs to the sulfonamide class, which is known for its versatile reactivity and biological activity. The structure of this molecule combines a benzene ring with a sulfonamide group, an ethyl substituent, and a complex side chain containing hydroxyl and methoxy groups, making it a unique entity in terms of both synthesis and functionality.

The synthesis of 4-Ethyl-N-(2-Hydroxy-3-Methoxy-2-Methylpropyl)Benzene-1-Sulfonamide involves a multi-step process that typically starts with the preparation of the benzene sulfonamide core. This is achieved through the reaction of benzene with sulfuric acid to form benzenesulfonic acid, which is then converted into the corresponding sulfonamide by reacting it with an amine. In this case, the amine component is derived from the complex side chain, which itself requires careful synthesis to ensure the correct stereochemistry and functional group placement.

Recent studies have highlighted the potential of this compound as a bioactive agent in various therapeutic areas. For instance, research has shown that sulfonamides like 4-Ethyl-N-(2-Hydroxy-3-Methoxy-2-Methylpropyl)Benzene-1-Sulfonamide can exhibit significant anti-inflammatory and antioxidant properties due to their ability to modulate key cellular pathways. Additionally, the presence of hydroxyl and methoxy groups in the side chain enhances the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems.

In terms of applications, this compound has shown particular promise in agrochemicals. Its ability to inhibit specific enzymes involved in plant stress responses makes it a potential candidate for developing crop protection agents. Furthermore, its unique structure allows for selective targeting of certain pests without adversely affecting non-target organisms, aligning with current trends toward sustainable agriculture.

The latest advancements in computational chemistry have also provided deeper insights into the molecular interactions of 4-Ethyl-N-(2-Hydroxy-3-Methoxy-2-Methylpropyl)Benzene-1-Sulfonamide. Using molecular docking studies, researchers have been able to predict how this compound binds to target proteins, providing valuable information for optimizing its pharmacokinetic properties. Such studies are crucial for enhancing the efficacy and reducing potential side effects when used in therapeutic or agricultural settings.

In conclusion, 4-Ethyl-N-(2-Hydroxy-3-Methoxy-2-Methylpropyl)Benzene-1-Sulfonamide (CAS No. 1334373-69-1) represents a cutting-edge chemical entity with diverse applications across multiple industries. Its unique structure and bioactive properties make it a subject of intense research interest, particularly in drug discovery and agrochemical development. As ongoing studies continue to unravel its full potential, this compound is poised to play a significant role in advancing both human health and sustainable agricultural practices.